N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine

• Molecular Formula: C13H17BrN6O2
• Molecular Weight: 369.22 g/mol
• IUPAC Name: 1-N-[(3-bromo-5-ethoxy-4-prop-2-enoxyphenyl)methyl]tetrazole-1,5-diamine
• InChI: InChI=1S/C13H17BrN6O2/c1-3-5-22-12-10(14)6-9(7-11(12)21-4-2)8-16-20-13(15)17-18-19-20/h3,6-7,16H,1,4-5,8H2,2H3,(H2,15,17,19)
• InChI Key: OVOXVZUSFCTVLM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNN2C(=NN=N2)N)Br)OCC=C

Description

N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. It is a tetrazole derivative that has been synthesized using a novel method and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also interact with copper ions in biological systems, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine has been shown to have low toxicity in vitro, making it a promising candidate for further research. It has also been shown to have good stability in biological systems, which is important for its potential applications in vivo. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine in lab experiments include its ease of synthesis, high purity, and potential applications in various scientific research fields. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine. One area of interest is its potential applications in cancer therapy. Further studies could focus on optimizing its antitumor activity and minimizing any potential side effects. Additionally, more research could be done on its interactions with copper ions in biological systems and its potential applications as a fluorescent probe. Finally, its potential applications in the development of new materials for use in optoelectronics and catalysis could also be further explored.

Synthesis Methods

The synthesis of N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine involves the reaction of 4-(allyloxy)-3-bromo-5-ethoxybenzyl chloride with sodium azide in the presence of copper(I) iodide as a catalyst. The reaction proceeds via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, also known as a click reaction. This method yields high purity and good yields of the product.

Scientific Research Applications

N~1~-[4-(allyloxy)-3-bromo-5-ethoxybenzyl]-1H-tetrazole-1,5-diamine has shown potential applications in various scientific research fields. It has been used as a fluorescent probe for the detection of copper ions in biological systems. It has also been studied for its potential antitumor activity and has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been used in the development of new materials for use in optoelectronics and catalysis.